Journal Name:Journal of Inorganic Biochemistry
Journal ISSN:0162-0134
IF:4.336
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/505772/description
Year of Origin:1979
Publisher:Elsevier Inc.
Number of Articles Per Year:230
Publishing Cycle:Monthly
OA or Not:Not
Mater familias: counter-narratives of sexism and heteronormativity in the Italian food culture
Journal of Inorganic Biochemistry ( IF 4.336 ) Pub Date: 2023-04-03 , DOI: 10.1080/15528014.2023.2195325
ABSTRACTThis study explores the counter-narratives regarding sexist and heteronormative content that characterizes Italian food culture. Data was collected from 21 qualitative interviews with participants who are active in various sectors of food production, distribution, and consumption. The findings show that four main counter-narratives, all based on personal experiences, represent narrative resistance to oppressive and marginalizing views of women and homosexuals. Specifically, 1) women’s refusal to be heavily involved with food acquisition and preparation, thus removing these activities from the woman’s domain; 2) women’s attempts to make their domestic cooking public, breaking the boundaries of women’s cooking as a family oriented activity; 3) men’s reformulation of masculinity as also a construct that can be gained through cooking at home for their children and 4) the awareness that homosexuals are an essential enrichment for Italian food culture. In addition to explaining how counter-narratives contrast sexism and heteronormativity in Italian food and wine culture, this contribution presents considerations about how these counter-narratives are produced and how they compare to those that operate in other cultural contexts.
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Food, national identity and tourism in Greenland
Journal of Inorganic Biochemistry ( IF 4.336 ) Pub Date: 2023-04-09 , DOI: 10.1080/15528014.2023.2199667
ABSTRACTThis article explores the dynamic relationship between food, national identity and tourism in the context of Greenland, showing how food contributes to identity development and how in turn identity communication fuels tourism attraction and gastrodiplomacy. In the following, we first offer a review of current literature on national food identity and introduce Greenland, an Arctic nation moving toward independence from the kingdom of Denmark, as an interesting and understudied field of study. Drawing on four case narratives, we describe different food tourism situations which illustrate four examples of Greenlandic food practices. In our analysis of Greenlandic food experiences, we show the coexistence of different Greenlandic food practices in the tourism offer: food as traditional, as natural, as hybrid and as innovative. In our conclusion, we come back to the issue of national identity, discussing the role of tourism in maintaining and constructing food identities in Greenland.
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Skipping meals on campus: college student food insecurity and urban mobility
Journal of Inorganic Biochemistry ( IF 4.336 ) Pub Date: 2023-03-08 , DOI: 10.1080/15528014.2023.2187579
ABSTRACTCollege students at the City University of New York are highly mobile as they traverse the city from home to school to work and back again. Their mobility has implications for food security. This paper traces the daily food journeys of students at risk of food insecurity at the City University of New York to understand why so many of them are regularly skipping meals on campus. Their everyday food journeys highlight the limitations and insufficiencies of both public programs and campus-based efforts designed to address food security. Students’ attempts and failures to procure a decent meal for themselves expose the sedentary bias embedded within food assistance programs like SNAP and the politics of profit-making, charity, and insufficiency at work in campus food environments. Looking at college student food insecurity through the lens of urban mobility demonstrates the need to enact a “politics of adequacy” on campus and raises new questions about the impact of the sedentary bias embedded in policies and programs designed to address food insecurity in the U.S. more broadly.
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The classroom as relationship: experience, interconnectedness, and pathways to critical thought
Journal of Inorganic Biochemistry ( IF 4.336 ) Pub Date: 2023-04-02 , DOI: 10.1080/15528014.2023.2183461
ABSTRACTExperiential learning has long been a part of higher-education food and agricultural training. This paper focuses on experiential learning in a graduate food studies course on dairy. It suggests that relationships and camaraderie built in part through an experiential approach to learning may act as mediator and facilitator of both empathetic and critical thought around food and agriculture. Shared experiences outside the classroom may also help create a foundation for deep engagement among students and democratized discussions in the classroom. While this kind of approach may not be viable in every institution or situation, this paper seeks to contribute to a growing literature around a variety of teaching strategies that can play a role in food systems education.
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“Millet” as a postcolonial-masculinist sign of difference: tracing the effects of ontological-epistemic erasure on a food grain
Journal of Inorganic Biochemistry ( IF 4.336 ) Pub Date: 2023-05-30 , DOI: 10.1080/15528014.2023.2188654
ABSTRACTIn this paper, I use deconstructive theory to analyze the category of “millet” and the endangerment of food grains in India. I argue that “millet” cohered as a sign of difference from the 1960s through India’s Green Revolution, which created a national infrastructure for the materialization of colonial and masculinist ideology. In the hills of Uttarakhand and through the food grain regionally known as mandua, we see how India’s postcolonial success relied on the ontological-epistemic erasure of women’s food/land practices and assaulted the intertwined “rootedness” (place-making faculties) of women and the crops they cultivate. Reading mandua as “millet” under erasure (millet) reveals how mixed crop systems and practices of socio-ecological reciprocity eroded in the face of Green Revolution ideology and functioned as a bulwark against it. I turn finally to the counterhegemonic potential of “millet,” as Uttarakhandi seed activists link with decentralized third world networks, which are exchanging seeds and building power across and from marginalized places. This opens a potential space of visibility and belonging for Uttarakhandi women farmers in the national arena at a time when the ecological and alimentary value of “millet” has entered national and global conversations, infusing the sign of difference with new meaning.
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“The golden path to health”: marketing Postum as a cure for coffee abuse in early twentieth-century Sweden
Journal of Inorganic Biochemistry ( IF 4.336 ) Pub Date: 2023-03-18 , DOI: 10.1080/15528014.2023.2191103
ABSTRACTThroughout the early twentieth century, the widespread growth of coffee drinking in Sweden led for calls by health reformers, doctors and scientists to implement measures to curtail what they deemed “coffee abuse.” Debates about the dangers of coffee took place in Swedish Parliament and trickled out into the popular press. It was not long before canny manufacturers saw an opportunity to capitalize upon this, introducing coffee substitutes onto the Swedish market. One of the most popular brands was the roasted wheat bran drink Postum. This article seeks to investigate the early marketing practices of Postum in Sweden and how the brand used advertisements to exploit the public’s growing fears around coffee and put itself forward as a viable substitute that was essential for good health. Using a dataset of 200 advertisements published in Svenska Dagbladet between 1926 and 1940, it demonstrates how Postum skewed scientific/medical knowledge on caffeine to their advantage, urging consumers to buy Postum to protect themselves against neurasthenia, insomnia and digestive disorders. In doing so, Postum went far beyond its role as a drink, instead tapping into discourses of wellbeing, morality and productivity, which remain a central part of food marketing today.
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Intersections between rural studies and food justice in the U.S.: some implications for today and the future
Journal of Inorganic Biochemistry ( IF 4.336 ) Pub Date: 2022-10-27 , DOI: 10.1080/15528014.2022.2138319
ABSTRACTJustice is a term increasingly used in rural studies and agri-food systems research. In this article, we examine how rural studies can gain by more directly integrating food justice and its focus on transformative intervention. First, we identify existing gaps in discussions about social justice in relation to rurality in the United States. Second, we analyze prominent food justice literature and its main conceptualizations, characteristics, and gaps in relation to rurality. Drawing on existing gaps and opportunities in rural studies and food justice, we discuss why and how critical analyses of race/white supremacy, intersectionality, and engaged scholarship can strengthen the study of injustices in rural settings. In prioritizing these aspects, rural scholars might adopt powerful lenses for interrogating the ongoing hegemonies of rural communities while also facilitating greater engagement in social justice within and outside our disciplines.
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Memories, relationships and identity: food-related narratives and memory among Japanese descendants in Broome, Western Australia
Journal of Inorganic Biochemistry ( IF 4.336 ) Pub Date: 2023-05-17 , DOI: 10.1080/15528014.2023.2211485
ABSTRACTThis article addresses how food cooked by Japanese first-generation migrants, both its making and meaning, is remembered and re-interpreted by their descendants in the remote coastal town of Broome, northern Western Australia. From the 1880s to the 1960s Japanese migrants flowed into Broome for its pearl-shelling industry and related businesses. Some, mostly men, intermarried with local Indigenous people, resulting in mixed heritage descendants who now live dispersed among their non-Japanese family members, seemingly assimilated into the multicultural society that constitutes Broome. In conversations with these Japanese descendants, memories related to food cooked at home by their Japanese first-generation ancestors often surfaced despite these foods being rarely eaten. Though these memories are not of the food itself, but of the family meals and social relations accompanying them, mentioning “food” helps them express their diverse relationships with their Japanese ancestors, support their nuanced identification with Japanese heritage, as well as respond to various images of “Japanese-ness” they encounter in the globalized world. A key finding of the research is that these Japanese descendants utilized food-related memories to articulate and position themselves in different contexts, despite not exhibiting strong Japanese cultural traits, including eating or cooking the aforementioned “food.”
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Editor’s note
Journal of Inorganic Biochemistry ( IF 4.336 ) Pub Date: 2022-12-16 , DOI: 10.1080/15528014.2022.2145757
Published in Food, Culture & Society: An International Journal of Multidisciplinary Research (Vol. 25, No. 5, 2022)
Detail
Editor’s note
Journal of Inorganic Biochemistry ( IF 4.336 ) Pub Date: 2023-06-07 , DOI: 10.1080/15528014.2023.2216487
Published in Food, Culture & Society: An International Journal of Multidisciplinary Research (Vol. 26, No. 3, 2023)
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
生物3区 BIOCHEMISTRY & MOLECULAR BIOLOGY 生化与分子生物学3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
7.80 120 Science Citation Index Science Citation Index Expanded Not
Submission Guidelines
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http://ees.elsevier.com/jinorgbio/
Submission Guidelines
https://www.elsevier.com/journals/journal-of-inorganic-biochemistry/0162-0134/guide-for-authors
Reference Format
https://www.elsevier.com/journals/journal-of-inorganic-biochemistry/0162-0134/guide-for-authors
Collection Carrier
Articles (full length papers), Short Commumications, and Focused Reviews.